Cas no 1092774-03-2 (methyl 5-4-(difluoromethoxy)phenyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-4-(difluoromethoxy)phenyl-1H-pyrazole-3-carboxylate
• CAS No: 1092774-03-2
• MF: C₁₂H₁₀F₂N₂O₃
• MW: 268.216209888458
• MDL: MFCD04969775
• CID: 3059298
• PubChem ID: 17024591
• Update Time: 2025-08-02

methyl 5-4-(difluoromethoxy)phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(4-Difluoromethoxy-phenyl)-1 H -pyrazole-3-carboxylic acid methyl ester
• methyl 5-4-(difluoromethoxy)phenyl-1H-pyrazole-3-carboxylate
• AKOS000309893
• Methyl5-(4-(difluoromethoxy)phenyl)-1H-pyrazole-3-carboxylate
• 5-(4-Difluoromethoxy-phenyl)-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 5-[4-(difluoromethoxy)phenyl]-1H-pyrazole-3-carboxylate
• methyl 3-[4-(difluoromethoxy)phenyl]-1H-pyrazole-5-carboxylate
• 5-(4-difluoromethoxy-phenyl)-1 h-pyrazole-3-carboxylic acid methyl ester
• STB77403
• 1092774-03-2
• CS-0240659
• EN300-229518
• BBL038614
• Methyl 5-(4-(difluoromethoxy)phenyl)-1H-pyrazole-3-carboxylate
• STK312321

• MDL： MFCD04969775
• Inchi： 1S/C12H10F2N2O3/c1-18-11(17)10-6-9(15-16-10)7-2-4-8(5-3-7)19-12(13)14/h2-6,12H,1H3,(H,15,16)
• InChI Key： DOPNRGJEIISYDG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C(=O)OC)NN=1)F

Computed Properties

• Exact Mass: 268.06594851Da
• Monoisotopic Mass: 268.06594851Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.2Ų

Additional information on methyl 5-4-(difluoromethoxy)phenyl-1H-pyrazole-3-carboxylate

Methyl 5-(4-(difluoromethoxy)phenyl)-1H-pyrazole-3-carboxylate (CAS No. 1092774-03-2): A Comprehensive Overview

The compound methyl 5-(4-(difluoromethoxy)phenyl)-1H-pyrazole-3-carboxylate (CAS No. 1092774-03-2) is a synthetic organic compound with a unique structure that combines a pyrazole ring, a difluoromethoxy group, and a methyl ester functional group. This compound has garnered significant attention in the fields of organic chemistry, agricultural science, and pharmacology due to its potential applications as a bioactive agent. The molecule's structure is characterized by a pyrazole core, which is a five-membered ring containing two adjacent nitrogen atoms. The substitution pattern on the pyrazole ring plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and agrochemical development. The presence of the difluoromethoxy group at the para position of the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's stability and bioavailability. Additionally, the methyl ester group attached to the pyrazole ring contributes to the molecule's lipophilicity, making it more suitable for formulation in various delivery systems.

The synthesis of methyl 5-(4-(difluoromethoxy)phenyl)-1H-pyrazole-3-carboxylate involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and esterification. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets industrial standards for further testing and application.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. Furthermore, its ability to modulate ion channels has opened up avenues for exploring its role in treating neurological disorders.

Another area where this compound has shown significant potential is in agricultural applications. As a pesticide candidate, it exhibits selective toxicity against various pests while showing low toxicity to non-target organisms. This makes it an attractive option for sustainable pest management strategies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinities with various protein targets, further validating its potential as a lead compound for drug development.

In conclusion, methyl 5-(4-(difluoromethoxy)phenyl)-1H-pyrazole-3-carboxylate (CAS No. 1092774-03-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings.